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Compound of Interest

2,2,5,5-Tetramethyldihydrofuran-
3(2H)-one

Cat. No.: B058171

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,2,5,5-Tetramethyldihydrofuran-3(2H)-
one, a heterocyclic ketone of interest in chemical synthesis. This document outlines its
chemical identity, physical properties, and a detailed experimental protocol for its synthesis.

Nomenclature and Identification

The compound with the systematic name 2,2,5,5-Tetramethyl-dihydrofuran-3(2H)-one is a
saturated five-membered heterocyclic compound containing an oxygen atom and a ketone
functional group. It is also recognized by several synonyms.

Synonyms:

2,2,5,5-Tetramethyltetrahydrofuran-3-one[1][2]

2,2,5,5-tetramethyloxolan-3-one[1][2]

Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone[2][3][4][5]

2,2,5,5-Tetramethyltetrahydro-3-ketofuran[2][4]

3(2H)-Furanone, dihydro-2,2,5,5-tetramethyl-[2][4]
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e 3-Ox0-2,2,5,5-tetramethyltetrahydrofuran[2]

The relationship between the IUPAC name and its common synonyms is illustrated in the
diagram below.

2,2,5,5-Tetramethyltetrahydrofuran-3-one

aka

Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone

aka
2,2,5,5-Tetramethyldihydrofuran-3(2H)-one [

2,2,5,5-tetramethyloxolan-3-one

aka

2,2,5,5-Tetramethyltetrahydro-3-ketofuran

Click to download full resolution via product page

Nomenclature relationship for the target compound.

Physicochemical Properties

A summary of the key quantitative data for 2,2,5,5-Tetramethyldihydrofuran-3(2H)-one is
presented in the table below for easy reference and comparison.
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Property Value Reference
CAS Number 5455-94-7 [112][4][5106107]
Molecular Formula CsH1402 [2][41[6]
Molecular Weight 142.20 g/mol [2][5][6]
Appearance Colorless liquid/oil [1112]

Boiling Point 42-43 °C at 11 mm Hg [2][6]18]

149.8 °C at 760 mmHg

[1]

Density 0.926 g/mL at 25 °C [1][2][6]
Refractive Index (n20/D) 1.42 [2][5][6]
Flash Point 39.4°C [1]

103 °F [2][8]

Storage Temperature 2-8°C [2]

Solubility

Soluble in Chloroform, Ethyl

Acetate

[2]

Experimental Protocol: Synthesis

The synthesis of dihydro-2,2,5,5-tetramethyl-3(2H)-furanone can be achieved through the

hydration of 2,5-dimethyl-3-hexyne-2,5-diol.[3] The general workflow for this synthesis is

depicted below.
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Starting Materials

Mercuric oxide / H2S0Oa4

2,5-dimethyl-3-hexyne-2,5-diol

Heating in aqueous solution

Work-up &qurification

Distillation

:

Ether Extraction

:

Drying over MgSQOa

i

Evaporation

:

Final Distillation (150°C)

Final Broduct

Dihydro-2,2,5,5-tetramethyl-3(2H)-furanone

Click to download full resolution via product page

Synthesis workflow for the target compound.
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Detailed Methodology:[3]

o Reaction Setup: Dissolve 600 mg of mercuric oxide in 200 mL of water containing 2 mL of
concentrated sulfuric acid.

» Addition of Starting Material: Add 50.0 g (352 mmol) of solid 2,5-dimethyl-3-hexyne-2,5-diol
to the solution.

o Reaction: Heat the solution until it becomes homogeneous and then turns cloudy. Stop
heating and stir the flask in a room temperature water bath for 30 minutes.

« Initial Purification: Distill the solution, collecting 250 mL of distillate. More water can be added
to the distillation flask if necessary.

o Extraction: The resulting biphasic material is taken up into ether. The ether layer is
separated, washed with brine, and dried over magnesium sulfate.

» Final Purification: Filter the solution, evaporate the ether, and distill the residue at 150 °C to
yield dihydro-2,2,5,5-tetramethyl-3(2H)-furanone as a water-white oil. The reported yield for
this procedure is 89%.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Tetramethyldihydrofuran-3(2H)-one]. BenchChem, [2025]. [Online PDF]. Available at:
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iupac-name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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